Cas no 1023845-61-5 (N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)adamantane-1-carboxamide)

N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)adamantane-1-carboxamide structure

1023845-61-5 structure

Product Name:N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)adamantane-1-carboxamide

CAS No:1023845-61-5

MF:C₂₇H₂₉BrN₂OS

MW:509.50096487999

CID:6106067

PubChem ID:4122250

Update Time:2025-09-28

N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)adamantane-1-carboxamide
- Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]thio]ethyl]-
- (3r,5r,7r)-N-(2-((2-(4-bromophenyl)-1H-indol-3-yl)thio)ethyl)adamantane-1-carboxamide
- 1023845-61-5
- N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl]ethyl]adamantane-1-carboxamide
- F0582-0683
- AKOS032456106
- Inchi： 1S/C27H29BrN2OS/c28-21-7-5-20(6-8-21)24-25(22-3-1-2-4-23(22)30-24)32-10-9-29-26(31)27-14-17-11-18(15-27)13-19(12-17)16-27/h1-8,17-19,30H,9-16H2,(H,29,31)
- InChI Key： JPHUAOPLHMNUNU-UHFFFAOYSA-N
- SMILES： C12(C(NCCSC3C4=C(NC=3C3=CC=C(Br)C=C3)C=CC=C4)=O)CC3CC(CC(C3)C1)C2

Computed Properties

Exact Mass: 508.11840g/mol
Monoisotopic Mass: 508.11840g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 32
Rotatable Bond Count: 6
Complexity: 652
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.8
Topological Polar Surface Area: 70.2Å²

Experimental Properties

Density: 1.45±0.1 g/cm3(Predicted)
Boiling Point: 718.5±60.0 °C(Predicted)
pka: 15.36±0.30(Predicted)

N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)adamantane-1-carboxamide Pricemore >>

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Life Chemicals	F0582-0683-2μmol	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)adamantane-1-carboxamide	1023845-61-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0582-0683-5μmol	N-(2-{[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl}ethyl)adamantane-1-carboxamide	1023845-61-5	90%+	5μl	$63.0	2023-05-17
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